Cas no 300656-01-3 (4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid)
300656-01-3 structure
Product Name:4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid
CAS No:300656-01-3
MF:C18H22O6
MW:334.363686084747
CID:1443966
Update Time:2024-08-24
4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid
- MHP-34a
- 4-[(3R,5aS,9aR,10S)-10-Methoxyhexahydro-3,9a-(epoxymethano)-9aH-1,2-benzodioxepin-3(4H)-yl]benzoic acid,
- Benzoic acid, 4-[(3R,5aS,9aR,10S)-hexahydro-10-methoxy-3,9a-(epoxymethano)-9aH-1,2-benzodioxepin-3(4H)-yl]-, rel- (9CI)
-
- Inchi: 1S/C18H22O6/c1-21-16-17-10-3-2-4-13(17)9-11-18(22-16,24-23-17)14-7-5-12(6-8-14)15(19)20/h5-8,13,16H,2-4,9-11H2,1H3,(H,19,20)/t13-,16-,17+,18+/m0/s1
- InChI Key: ZAFLSPJAOJQNGX-VIBAHUMZSA-N
- SMILES: C(O)(=O)C1=CC=C([C@@]23O[C@H](OC)[C@]4(CCCC[C@@]4([H])CC2)OO3)C=C1
Computed Properties
- Exact Mass: 334.14166
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 479.1±45.0 °C(Predicted)
- PSA: 74.22
- pka: 4.22±0.10(Predicted)
4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jason Wan Lab Chip, 2020,20, 4528-4538
300656-01-3 (4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent